Cas no 1421027-64-6 (2-N-Cyclopropyl-3-N-methyl-3-N-[(3S)-pyrrolidin-3-yl]quinoxaline-2,3-diamine;hydrochloride)

• Product Name: 2-N-Cyclopropyl-3-N-methyl-3-N-[(3S)-pyrrolidin-3-yl]quinoxaline-2,3-diamine;hydrochloride
• CAS No: 1421027-64-6
• MF: C₁₆H₂₂ClN₅
• MW: 319.832381725311
• CID: 2173592
• Update Time: 2023-08-05

2-N-Cyclopropyl-3-N-methyl-3-N-[(3S)-pyrrolidin-3-yl]quinoxaline-2,3-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-n2-cyclopropyl-n3-methyl-n3-(pyrrolidin-3-yl)quinoxaline-2,3-diamine hydrochloride
• 2-N-Cyclopropyl-3-N-methyl-3-N-[(3S)-pyrrolidin-3-yl]quinoxaline-2,3-diamine;hydrochloride

• Inchi： 1S/C16H21N5.ClH/c1-21(12-8-9-17-10-12)16-15(18-11-6-7-11)19-13-4-2-3-5-14(13)20-16;/h2-5,11-12,17H,6-10H2,1H3,(H,18,19);1H/t12-;/m0./s1
• InChI Key： FIVTUOAASWTORA-YDALLXLXSA-N
• SMILES： Cl.N(C1C(=NC2C=CC=CC=2N=1)N(C)[C@@H]1CNCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 359
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines